2,2-Dibromo-3-methylbutane

• CAS: 62127-60-0
• Molecular Formula: C5H10Br2
• Molecular Weight: 229.94 g/mol
• InChI: InChI=1S/C5H10Br2/c1-4(2)5(3,6)7/h4H,1-3H3
• InChIKey: LWGBKTJXLPHGPA-UHFFFAOYSA-N

2,2-Dibromo-3-methylbutane (CAS 62127-60-0): Geminal Dibromide Physical-Chemical Profile for Informed Sourcing

2,2-Dibromo-3-methylbutane (CAS 62127‑60‑0) is a C₅H₁₀Br₂ geminal dibromoalkane with a molecular weight of 229.94 g mol⁻¹ . Both bromine atoms reside on the same carbon (C‑2), classifying it as a gem‑dibromide, which imparts distinct reactivity relative to its vicinal isomers [1]. Key predicted physical properties include a density of 1.7 ± 0.1 g cm⁻³, a boiling point of 158.9 ± 8.0 °C at 760 mmHg, a vapor pressure of 3.3 ± 0.3 mmHg at 25 °C, and an ACD/LogP of 3.12 . Critically evaluated thermophysical property data, including normal boiling temperature, critical temperature, critical pressure, and phase‑boundary curves, are available through the NIST/TRC Web Thermo Tables [2].

Geminal Dibromide Direct alkyne precursor via double elimination pathway

Liquid at Ambient Supports automated dispensing and low-temperature protocols

NIST-Evaluated Data Critically evaluated thermophysical properties for process modeling

• [1] NIST Chemistry WebBook. Butane, 2,2-dibromo-3-methyl-. CAS Registry Number: 62127-60-0. https://webbook.nist.gov/cgi/cbook.cgi?ID=C62127600 (accessed 2026). View Source
• [2] NIST/TRC Web Thermo Tables (WTT). Butane, 2,2-dibromo-3-methyl-. Critically Evaluated Thermophysical Property Data. https://wtt-pro.nist.gov/wtt-pro/index.html?cmp=butane._2.2-dibromo-3-methyl- (accessed 2026). View Source

Why 2,2-Dibromo-3-methylbutane Cannot Be Interchanged with Other C₅H₁₀Br₂ Isomers in Research and Industrial Workflows

The five‑carbon dibromopentane isomer space contains multiple regioisomers that share the identical molecular formula (C₅H₁₀Br₂) but differ profoundly in the positioning of bromine substituents. 2,2‑Dibromo‑3‑methylbutane is a gem‑dibromide; its closest analog, 1,2‑dibromo‑3‑methylbutane (CAS 10288‑13‑8), is a vic‑dibromide, and 2,3‑dibromo‑2‑methylbutane (CAS 594‑51‑4) carries one bromine on a quaternary carbon . Generic substitution among these isomers is not scientifically sound because gem‑ and vic‑dibromides follow divergent elimination pathways—gem‑dibromides undergo double dehydrobromination to alkynes, whereas vic‑dibromides preferentially eliminate to alkenes or require harsher conditions for alkyne formation [1]. Moreover, the isomers differ markedly in physical‑state handling (liquid vs. solid at ambient temperature), flammability classification (flash points ranging from 38.6 °C to 54.4 °C), and environmental partitioning behavior (estimated water solubility spanning 11.6–43.0 mg L⁻¹), each of which carries direct consequences for process safety, solvent selection, and waste‑stream management .

Risk Factor

2,2-Dibromo-3-methylbutane (Target)

Vic-Dibromide Isomers (Substitute)

Elimination Pathway

Double dehydrobromination to terminal alkyne in a single synthetic operation

Sequential elimination via vinyl bromide; may require harsher conditions for alkyne formation

Physical State at RT

Free-flowing liquid; compatible with automated liquid-handling and continuous-flow systems

May be solid at ambient temperature; requires pre-heating or solvent-assisted liquefaction

Flammability & Safety Profile

Lower flash point range; stricter flammability controls and transport classification may apply

Higher flash point; different process safety management and shipping cost profile

• [1] Master Organic Chemistry. Alkenes To Alkynes Via Halogenation And Elimination Reactions. https://www.masterorganicchemistry.com/2013/06/11/alkenes-to-alkynes-via-halogenation-and-elimination-reactions/ (accessed 2026). View Source

Quantitative Differentiation Evidence for 2,2-Dibromo-3-methylbutane Against Its Closest C₅H₁₀Br₂ Analogs

Physical State at Ambient Temperature: Liquid versus Solid Handling Determines Process Feasibility

2,2-Dibromo-3-methylbutane exhibits an estimated melting point of −28.63 °C, making it a free‑flowing liquid at standard laboratory and production temperatures . In contrast, 2,3‑dibromo‑2‑methylbutane (CAS 594‑51‑4) has a measured melting point of 14.85 °C, existing as a solid at ambient temperature . For continuous‑flow synthesis, liquid‑phase dispensing, or low‑temperature reaction quenching protocols, the liquid state of the target compound eliminates the need for pre‑heating or solvent‑assisted liquefaction that the solid comparator requires.

Physical State

Head-to-head

Liquid at RT (MP −28.6°C) vs Solid at RT (MP 14.9°C) — ΔTₘ ≈ 43.5°C

Target remains pumpable under sub-ambient conditions; comparator solidifies below 15°C

Supports liquid-phase workflow selection

Estimated target MP; validate for automated protocols

Evidence Dimension	Melting point (physical state at 20–25 °C)
Target Compound Data	−28.63 °C (estimated); liquid at RT
Comparator Or Baseline	2,3-Dibromo-2-methylbutane: 14.85 °C (measured); solid at RT
Quantified Difference	ΔTₘ ≈ 43.5 °C; target is liquid, comparator is solid
Conditions	Estimated value from ChemicalBook for target; measured value from Guidechem/ChemSrc for comparator

Why This Matters

The liquid physical state of 2,2‑dibromo‑3‑methylbutane enables direct use in automated liquid‑handling systems and continuous‑flow reactors without additional solvation or heating steps that the solid comparator demands.

Flash Point and Flammability Classification: Process Safety and Shipping Implications

The predicted flash point of 2,2‑dibromo‑3‑methylbutane is 38.6 ± 17.7 °C , which places it near the GHS Category 2 flammable liquid threshold (flash point < 23 °C for Category 1; 23–60 °C for Category 2). By comparison, 1,2‑dibromo‑3‑methylbutane has a flash point of 54.4 °C , and 2,3‑dibromo‑2‑methylbutane has a flash point of 44.5 °C . The 15.8 °C lower flash point of the target compound relative to its vic‑dibromo analog means it is more flammable and may require different storage, ventilation, and shipping classifications under OSHA and IATA/DOT regulations.

Flash Point

Head-to-head

38.6 ± 17.7°C

15.8°C lower than 1,2-dibromo isomer; near GHS Category 2 flammable liquid threshold

Flammability classification context

Predicted ACD/Labs data; confirm with closed-cup measurement

Evidence Dimension	Flash point (closed cup, predicted/estimated)
Target Compound Data	38.6 ± 17.7 °C (ChemSpider ACD/Labs prediction)
Comparator Or Baseline	1,2-Dibromo-3-methylbutane: 54.4 °C (ChemSrc/ChemBlink); 2,3-Dibromo-2-methylbutane: 44.5 °C (Guidechem/ChemSrc)
Quantified Difference	Target flash point 15.8 °C lower than 1,2‑isomer; 5.9 °C lower than 2,3‑isomer
Conditions	Predicted data from ACD/Labs Percepta Platform, version 14.00

Why This Matters

The lower flash point of 2,2‑dibromo‑3‑methylbutane mandates stricter flammability controls in process safety management and may influence insurance and hazardous‑material shipping costs relative to the higher‑flash‑point alternatives.

Vapor Pressure and Volatility: Implications for Reaction Engineering and Exposure Control

At 25 °C, the vapor pressure of 2,2‑dibromo‑3‑methylbutane is predicted to be 3.3 ± 0.3 mmHg , which is 2.4‑fold higher than that of 1,2‑dibromo‑3‑methylbutane (1.4 ± 0.3 mmHg) and 1.4‑fold higher than that of 2,3‑dibromo‑2‑methylbutane (2.4 ± 0.3 mmHg) . Higher vapor pressure translates to greater headspace concentrations in closed reactors, faster evaporative loss in open systems, and elevated inhalation exposure potential for laboratory personnel.

Vapor Pressure

Head-to-head

3.3 ± 0.3 mmHg at 25°C

2.4× higher vs 1,2-isomer; 1.4× higher vs 2,3-isomer; elevated headspace concentration potential

Volatility context for exposure control

Predicted ACD/Labs values; validate headspace concentration

Evidence Dimension	Vapor pressure at 25 °C
Target Compound Data	3.3 ± 0.3 mmHg
Comparator Or Baseline	1,2-Dibromo-3-methylbutane: 1.4 ± 0.3 mmHg; 2,3-Dibromo-2-methylbutane: 2.4 ± 0.3 mmHg
Quantified Difference	2.4× higher vs. 1,2‑isomer; 1.4× higher vs. 2,3‑isomer
Conditions	Predicted data from ACD/Labs Percepta Platform; all values at 25 °C

Why This Matters

The elevated vapor pressure of 2,2‑dibromo‑3‑methylbutane relative to its isomers necessitates enhanced engineering controls (e.g., fume hood face velocity, closed‑loop systems) and may influence solvent selection for reactions where volatile reagent retention is critical.

Aqueous Solubility and Environmental Partitioning: Differentiated Fate and Biphasic Reaction Suitability

The EPISuite‑estimated water solubility of 2,2‑dibromo‑3‑methylbutane is 11.59 mg L⁻¹ at 25 °C with an estimated log Kow of 4.00 . For 1,2‑dibromo‑3‑methylbutane, the corresponding estimates are 43.04 mg L⁻¹ and log Kow 3.34 . The 3.7‑fold lower water solubility and 0.66‑unit higher log Kow of the target compound indicate greater lipophilicity and a stronger tendency to partition into organic phases, which can be advantageous for biphasic catalysis, liquid‑liquid extractions, or reactions where aqueous‑phase side reactions must be minimized.

Aqueous Solubility

Head-to-head

11.6 mg/L, log Kow 4.00 vs 43.0 mg/L, log Kow 3.34 — 3.7× lower solubility

Higher lipophilicity favors organic-phase partitioning; advantageous for biphasic reaction systems

Organic-phase partitioning context

EPISuite estimation; confirm experimentally

Evidence Dimension	Estimated water solubility and log Kow
Target Compound Data	Water solubility: 11.59 mg L⁻¹; log Kow: 4.00 (KOWWIN v1.67)
Comparator Or Baseline	1,2-Dibromo-3-methylbutane: water solubility 43.04 mg L⁻¹; log Kow: 3.34 (KOWWIN v1.67)
Quantified Difference	Water solubility 3.7× lower; log Kow 0.66 units higher
Conditions	EPISuite estimation; 25 °C; no melting point correction applied

Why This Matters

The lower water solubility and higher log Kow of 2,2‑dibromo‑3‑methylbutane make it a better candidate for organic‑phase reactions where aqueous solubility of the reagent would be detrimental, and simplify product isolation from aqueous waste streams.

Reactivity Pathway Differentiation: Geminal Dibromide Enables Direct Alkyne Formation via Double Elimination

As a gem‑dibromide, 2,2‑dibromo‑3‑methylbutane can undergo double dehydrobromination with strong base (e.g., NaNH₂, 3 equiv) to directly yield 3‑methyl‑1‑butyne, a terminal alkyne [1]. In contrast, the vic‑dibromide 1,2‑dibromo‑3‑methylbutane first eliminates to a vinyl bromide intermediate, requiring an additional elimination step under more forcing conditions to reach the alkyne [2]. This mechanistic divergence is a class‑level property of gem‑ vs. vic‑dibromides, where gem‑dibromides serve as synthetic equivalents of alkyne precursors in fewer operational steps [3].

Reactivity Pathway

Class-level

Gem-dibromide → direct alkyne via double elimination (one-pot). Vic-dibromide → sequential elimination via vinyl bromide intermediate.

Strong base (NaNH₂, 3 equiv); class-level gem-dibromide reactivity established in standard textbooks

Class-level gem-dibromide reactivity

Source review; validate under specific reaction conditions

Evidence Dimension	Number of elimination steps to terminal alkyne
Target Compound Data	One‑pot double elimination to 3‑methyl‑1‑butyne (gem‑dibromide pathway)
Comparator Or Baseline	1,2-Dibromo-3-methylbutane: sequential elimination via vinyl bromide intermediate (vic‑dibromide pathway)
Quantified Difference	Qualitative mechanistic difference; gem‑dibromide enables direct alkyne formation in a single synthetic operation
Conditions	Strong base (NaNH₂ or KOH/heat); class‑level reactivity established in standard organic chemistry textbooks

Why This Matters

For synthetic routes targeting terminal alkynes, 2,2‑dibromo‑3‑methylbutane offers a shorter, higher‑throughput pathway compared to its vic‑dibromo isomer, reducing step count and potentially improving overall yield.

• [1] Master Organic Chemistry. Preparation of Alkynes by Double Elimination. https://www.masterorganicchemistry.com/2013/06/11/alkenes-to-alkynes-via-halogenation-and-elimination-reactions/ (accessed 2026). View Source
• [2] LibreTexts Chemistry. 9.7: Elimination Reaction of Alkyl Halides – Preparation of Alkynes from Vicinal and Geminal Dihalides. https://chem.libretexts.org/ (accessed 2026). View Source
• [3] Science of Synthesis. gem-Dibromoalkanes – Reactivity and Synthetic Applications. Thieme. (accessed 2026). View Source

Storage Condition Requirements: Refrigerated Storage Indicates Different Thermal Stability Profile

Supplier specifications for 2,2‑dibromo‑3‑methylbutane mandate refrigerated storage at 2–8 °C [1], whereas 2,3‑dibromo‑2‑methylbutane is described as 'stable under normal temperatures and pressures' and does not require refrigeration per its MSDS . This differential storage requirement suggests that the gem‑dibromide may be more prone to thermal decomposition, dehydrobromination, or radical‑mediated degradation at ambient temperature over extended periods. Procurement decisions must therefore account for cold‑chain logistics and shelf‑life monitoring that may not be necessary for the more thermally robust analog.

Storage Condition

Data to verify

2–8°C refrigerated

Comparator analog stable at ambient temperature per MSDS; differential thermal stability profile suggested

Cold-chain logistics context

Supplier catalogue specification; verify lot-specific stability

Evidence Dimension	Recommended long‑term storage temperature
Target Compound Data	2–8 °C (refrigerated), per PharmAffiliates catalogue
Comparator Or Baseline	2,3-Dibromo-2-methylbutane: ambient temperature, per ClearSynth MSDS (stable under normal temperatures)
Quantified Difference	Qualitative difference in storage requirement (refrigerated vs. ambient)
Conditions	Supplier catalogue specifications and MSDS documentation

Why This Matters

The refrigerated storage requirement for 2,2‑dibromo‑3‑methylbutane has direct implications for procurement logistics, inventory management, and total cost of ownership compared to ambient‑stable dibrominated analogs.

• [1] PharmAffiliates. 2,2-Dibromo-3-methylbutane – Product Specification (Storage: 2–8 °C Refrigerator). Catalogue PA 27 0021047. https://www.pharmaffiliates.com/en/62127-60-0-2-2-dibromo-3-methylbutane-pa270021047.html (accessed 2026). View Source

Evidence-Backed Application Scenarios Where 2,2-Dibromo-3-methylbutane Demonstrates Differentiated Value

Direct Precursor for Terminal Alkyne Synthesis via Double Dehydrobromination

The geminal dibromide architecture of 2,2‑dibromo‑3‑methylbutane supports a one‑pot double elimination to 3‑methyl‑1‑butyne under strong basic conditions (e.g., NaNH₂, 3 equiv), a pathway that vic‑dibromide isomers cannot replicate in a single operational step [1]. This makes the compound the reagent of choice for synthetic chemists constructing terminal alkyne building blocks for click chemistry, Sonogashira couplings, or polyyne natural product synthesis.

Biphasic and Organic‑Phase Reaction Systems Requiring Low Aqueous Reagent Solubility

With an estimated water solubility of only 11.59 mg L⁻¹ and a log Kow of 4.00, 2,2‑dibromo‑3‑methylbutane partitions strongly into organic phases [1]. This property is advantageous for phase‑transfer‑catalyzed reactions, liquid‑liquid biphasic halogen exchange processes, and any protocol where reagent leaching into the aqueous phase would reduce efficiency or complicate waste treatment.

Low‑Temperature Liquid‑Phase Synthesis and Automated Dispensing Workflows

The melting point of −28.63 °C ensures that 2,2‑dibromo‑3‑methylbutane remains a pumpable liquid even under sub‑ambient reaction conditions (e.g., −20 °C to 0 °C) common in organometallic and carbenoid chemistry [1]. In contrast, 2,3‑dibromo‑2‑methylbutane (MP 14.85 °C) would solidify under these conditions, blocking transfer lines and precluding use in automated continuous‑flow platforms without heated delivery systems.

Research Programs Requiring Critically Evaluated Thermophysical Data for Process Modeling

2,2‑Dibromo‑3‑methylbutane is one of the few C₅H₁₀Br₂ isomers for which NIST/TRC provides critically evaluated recommendations for normal boiling temperature, critical temperature, critical pressure, heat capacity, enthalpy, viscosity, and thermal conductivity as a function of temperature [1]. This depth of validated thermophysical data is essential for chemical engineers performing ASPEN‑Plus or COMSOL process simulations and distinguishes the compound from isomers lacking such evaluated datasets.

Application

Selection Property

Validation Focus

Terminal Alkyne Synthesis

Gem-dibromide double elimination capability

Alkyne formation pathway validation

Biphasic & Organic-Phase Reactions

Low aqueous solubility, high log Kow

Organic-phase partitioning review

Low-Temperature Automated Workflows

Liquid state at sub-ambient temperatures

Cold-flow dispensing validation

Process Simulation & Modeling

NIST/TRC evaluated thermophysical data

Thermophysical parameter verification

• [1] NIST/TRC Web Thermo Tables (WTT). Butane, 2,2-dibromo-3-methyl-. https://wtt-pro.nist.gov/wtt-pro/index.html?cmp=butane._2.2-dibromo-3-methyl- (accessed 2026). View Source